Cas no 52134-24-4 (Butane, 1,2,3,4-tetrachloro-, (2R,3R)-rel-)

• Product Name: Butane, 1,2,3,4-tetrachloro-, (2R,3R)-rel-
• CAS No: 52134-24-4
• MF: C₄H₆Cl₄
• MW: 195.90243768692
• CID: 4018351
• Update Time: 2025-04-23

Butane, 1,2,3,4-tetrachloro-, (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• Butane, 1,2,3,4-tetrachloro-, (2R,3R)-rel-

• Inchi： 1S/C4H6Cl4/c5-1-3(7)4(8)2-6/h3-4H,1-2H2/t3-,4-/m1/s1
• InChI Key： IXZVKECRTHXEEW-QWWZWVQMSA-N
• SMILES： Cl[C@H](CCl)[C@@H](CCl)Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Butane, 1,2,3,4-tetrachloro-, (2R,3R)-rel-

Butane, 1,2,3,4-tetrachloro-, (2R,3R)-rel- (CAS No. 52134-24-4): A Comprehensive Overview

Butane, 1,2,3,4-tetrachloro-, (2R,3R)-rel-, identified by its Chemical Abstracts Service Number (CAS No.) 52134-24-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This tetrachlorinated butane derivative has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and medicinal chemistry. The stereochemistry of this compound, specifically the (2R,3R)-rel configuration, adds an additional layer of complexity and interest for researchers exploring its reactivity and utility.

The molecular structure of Butane, 1,2,3,4-tetrachloro-, (2R,3R)-rel- consists of a butane backbone with four chlorine atoms substituting the hydrogen atoms. The specific stereochemistry at the second and third carbon atoms, denoted as (2R,3R), influences its interactions with other molecules and its overall chemical behavior. This configuration is particularly noteworthy because it introduces chiral centers into the molecule, making it a valuable candidate for studying stereoselective reactions and processes.

In recent years, there has been growing interest in the applications of chlorinated hydrocarbons like Butane, 1,2,3,4-tetrachloro-, (2R,3R)-rel- in pharmaceutical synthesis. Researchers have been exploring its potential as a building block for more complex molecules. For instance, studies have shown that this compound can serve as a precursor in the synthesis of chiral ligands used in asymmetric catalysis. The ability to manipulate stereochemistry at multiple points in a molecule like this is crucial for developing drugs that are enantioselective or have specific biological activities.

The stereochemistry of Butane, 1,2,3,4-tetrachloro-, (2R,3R)-rel- also makes it an interesting subject for studying molecular recognition processes. Chiral molecules often exhibit different interactions with other chiral entities due to their spatial arrangement. This property is leveraged in various applications such as drug design and catalysis. For example, researchers have investigated how the (2R,3R)-configuration affects the binding affinity and selectivity of this compound when interacting with enzymes or receptors.

Recent advancements in computational chemistry have enabled more detailed studies of the electronic structure and reactivity of complex molecules like Butane, 1,2,3,4-tetrachloro-, (2R,3R)-rel. These computational methods allow scientists to predict reaction pathways and optimize synthetic routes with greater accuracy. Such insights are invaluable for designing efficient synthetic strategies that minimize unwanted side products and maximize yield.

The potential applications of Butane, 1,2,3,4-tetrachloro-, (2R,3R)-rel extend beyond pharmaceuticals into materials science. For instance， researchers have explored its use as a monomer or intermediate in the synthesis of polymers with specific properties. The chlorine atoms can enhance the reactivity of the molecule， making it useful for cross-coupling reactions that are fundamental to modern polymer chemistry.

In conclusion，Butane，1，2，3，4-tetrachloro-，（2R，3R）-rel is a multifaceted compound with significant potential in various fields of chemistry. Its unique structural features，particularly the (2R，3R) stereochemistry，make it a valuable tool for researchers studying stereoselective processes and molecular recognition. As computational methods continue to advance，the understanding of compounds like this will deepen，leading to new applications in pharmaceuticals、materials science，and beyond.